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Compound of Interest

Compound Name: Fluralaner-d5

Cat. No.: B15559200 Get Quote

Fluralaner-d5, a deuterated analog of the insecticide and acaricide Fluralaner, requires careful

handling and disposal to ensure laboratory safety and environmental protection. This guide

provides essential information on the proper disposal procedures for Fluralaner-d5, in line with

established safety protocols for Fluralaner.

Immediate Safety and Handling Precautions
Before handling Fluralaner-d5, it is crucial to be aware of its potential hazards. Fluralaner is

suspected of damaging the unborn child and is very toxic to aquatic life with long-lasting

effects[1][2][3][4][5]. Some formulations containing Fluralaner may also be classified as highly

flammable liquids.

Personal Protective Equipment (PPE): When handling Fluralaner-d5, researchers should

always wear appropriate personal protective equipment, including:

Chemical-resistant gloves

Protective laboratory coat or uniform

Eye protection such as safety glasses with side shields or goggles

In case of dusts, mists, or aerosols, a face shield may be necessary

Work should be conducted in a well-ventilated area to minimize inhalation exposure.
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Step-by-Step Disposal Protocol
The recommended procedure for the disposal of Fluralaner-d5 and its containers is to utilize

an approved waste disposal plant. It is imperative to adhere to all local, state, and federal

regulations concerning chemical waste disposal.

1. Waste Segregation and Collection:

Collect waste Fluralaner-d5 and any contaminated materials (e.g., absorbent pads,

disposable PPE) in a designated, properly labeled, and sealed container.

Do not mix Fluralaner-d5 waste with other chemical waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office.

2. Spill Management: In the event of a spill:

For liquid formulations: Use an inert absorbent material to contain the spill. Non-sparking

tools should be used if the formulation is flammable.

For solid formulations: Carefully sweep or vacuum the spilled material and place it in a

suitable container for disposal.

Avoid allowing the substance to enter sewers or waterways.

Prevent further leakage or spillage if it is safe to do so.

Contaminated wash water should be retained and disposed of as hazardous waste.

3. Final Disposal:

Arrange for the collection of the sealed waste container by a licensed hazardous waste

disposal company.

Ensure all necessary documentation for the waste manifest is completed accurately.

Important Considerations:

Never dispose of Fluralaner-d5 in household garbage.
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Do not allow the product to reach the sewage system.

Quantitative Data Summary
The following table summarizes key information for Fluralaner, which is expected to be

comparable for Fluralaner-d5.

Property Data

Chemical Formula C₂₂H₁₇Cl₂F₆N₃O₃

Molecular Weight 556.29 g/mol

Physical Appearance White to off-white powder

Melting Point 173.3 - 175.5 °C (343.9 - 347.9 °F)

Hazards
Suspected of damaging the unborn child; Very

toxic to aquatic life with long-lasting effects.

Primary Disposal Route
Dispose of contents and container to an

approved waste disposal plant.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Fluralaner-d5.
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Start: Fluralaner-d5 Waste Generated

Identify Waste Type

Solid Waste (e.g., powder, contaminated labware)

Solid

Liquid Waste (e.g., solutions, rinsates)

Liquid

Spill Cleanup Material

Spill

Collect in a labeled, sealed container for solid hazardous waste Collect in a labeled, sealed container for liquid hazardous waste

Absorb with inert material

Contact Environmental Health & Safety (EHS) / Waste Management

Collect absorbed material and contaminated items in a labeled, sealed container

Arrange for pickup by licensed hazardous waste transporter

Dispose of at an approved waste disposal facility

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of Fluralaner-d5 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

